4-[(4-Methyl-1,3-thiazol-2-yl)methylamino]pyridine-2-carbonitrile

• IUPAC Name: 4-[(4-methyl-1,3-thiazol-2-yl)methylamino]pyridine-2-carbonitrile
• InChI: InChI=1S/C11H10N4S/c1-8-7-16-11(15-8)6-14-9-2-3-13-10(4-9)5-12/h2-4,7H,6H2,1H3,(H,13,14)
• InChI Key: VBXFIUUGFDEANG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)CNC2=CC(=NC=C2)C#N
• Molecular Formula: C11H10N4S
• Molecular Weight: 230.29 g/mol

Description

This compound belongs to the class of organic compounds known as diarylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two aryl groups. It also belongs to the class of organic compounds known as 2,4,5-trisubstituted thiazoles. These are compounds containing a thiazole ring substituted at positions 2, 4, and 5 only.

Scientific Research Applications

Antimicrobial Activity

Thiazole derivatives have been recognized for their antimicrobial properties. . This makes them valuable in the development of new antibiotics and treatments for bacterial infections.

Anticancer Agents

Some thiazole compounds have shown promise as anticancer agents. . Research into thiazole derivatives like 4-[(4-Methyl-1,3-thiazol-2-yl)methylamino]pyridine-2-carbonitrile could lead to the development of new anticancer drugs.

Antidiabetic Properties

Thiazoles are also explored for their potential antidiabetic effects. . This application is particularly significant given the global rise in diabetes prevalence.

Anti-Alzheimer’s Disease

The search for effective treatments for Alzheimer’s disease includes the exploration of thiazole derivatives. .

Antioxidant Properties

Oxidative stress is implicated in many diseases, and antioxidants are crucial in mitigating its effects. .

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-alzheimer, antihypertensive, antioxidant, and hepatoprotective activities . These activities suggest that the compound may interact with a variety of targets in the body.

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes . The specific interactions and changes would depend on the particular target and the context within the cell.

Biochemical Pathways

Given the broad range of activities exhibited by thiazole derivatives, it can be inferred that multiple pathways could potentially be affected . These could include pathways related to cell growth and division, inflammation, oxidative stress, and more.

Pharmacokinetics

Thiazole derivatives are generally known to have good bioavailability . The specific properties of this compound would likely depend on factors such as its chemical structure and the route of administration.

Result of Action

Given the range of activities exhibited by thiazole derivatives, the effects could potentially include inhibition of cell growth, reduction of inflammation, protection against oxidative stress, and more .